Cas no 53793-01-4 (4-[2-(3,5-dioxo-1,2-diphenylpyrazolidin-4-ylidene)hydrazino]benzenesulfonamide)

• Product Name: 4-[2-(3,5-dioxo-1,2-diphenylpyrazolidin-4-ylidene)hydrazino]benzenesulfonamide
• CAS No: 53793-01-4
• MF: C₂₁H₁₇N₅O₄S
• MW: 435.455782651901
• CID: 939154
• PubChem ID: 322334
• Update Time: 2025-04-19

4-[2-(3,5-dioxo-1,2-diphenylpyrazolidin-4-ylidene)hydrazino]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3,5-dioxo-1,2-diphenylpyrazolidin-4-ylidene)hydrazino]benzenesulfonamide
• 4-[2-(3,5-dioxo-1,2-diphenylpyrazolidin-4-ylidene)hydrazinyl]benzenesulfonamide
• 4-(3,5-dioxo-1,2-diphenyl-pyrazolidin-4-ylidenehydrazino)-benzenesulfonic acid amide
• 4-(3,5-Dioxo-1,2-diphenyl-pyrazolidin-4-ylidenhydrazino)-ben
• 4-(N'-(3,5-Dioxo-1,2-diphenylpyrazolidin-4-ylidene)hydrazino)benzenesulfonamide
• 4-[(3,5-dioxo-1,2-diphenyl-pyrazolidin-4-ylidene)-hydrazino]-benzenesulfonamide
• 4-[N'-(3,5-Dioxo-1,2-diphenylpyrazolidin-4-ylidene)hydrazino]benzenesulfonamide
• AG-F-85357
• CHEBI:390081
• CHEMBL435891
• NSC279281
• NSC-279281
• 4-[N''-(3,5-Dioxo-1,2-diphenyl-pyrazolidin-4-ylidene)-hydrazino]-benzenesulfonamide
• 4-[2-(3,5-dioxo-1,2-diphenyl-pyrazolidin-4-ylidene)hydrazino]benzenesulfonamide
• DTXSID30202075
• BDBM50056815
• 53793-01-4
• NSC 279281
• 4-[2-(3,5-Dioxo-1,2-diphenyl-4-pyrazolidinylidene)hydrazino]benzenesulfonamide

• Inchi： 1S/C21H17N5O4S/c22-31(29,30)18-13-11-15(12-14-18)23-24-19-20(27)25(16-7-3-1-4-8-16)26(21(19)28)17-9-5-2-6-10-17/h1-14,27H,(H2,22,29,30)/b24-23+
• InChI Key： VPIKSYIFHUWAEG-WCWDXBQESA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C(N(C2C=CC=CC=2)N(C2C=CC=CC=2)C=1O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 435.10031
• Monoisotopic Mass: 435.100125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 3.6

Experimental Properties

• Density: 1.45
• Boiling Point: 620.4°C at 760 mmHg
• Flash Point: 329°C
• Refractive Index: 1.707
• PSA: 125.17
• LogP: 4.08100